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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cyanogenic glucoside
Menisdaurin, with a primary focus on its discovery and isolation from its namesake source,
Menispermum dauricum. While first identified in this plant species in 1978, the bulk of research
on Menispermum dauricum has since concentrated on its abundant alkaloid constituents. This
document collates the available information on Menisdaurin, presenting its chemical
properties, plausible experimental protocols for its extraction, and its known biological activities,
offering a consolidated resource for researchers.

Introduction to Menisdaurin

Menisdaurin is a glycoside and nitrile that was first isolated from the rhizomes of
Menispermum dauricum[1][2]. It belongs to the class of cyanogenic glycosides, which are
secondary metabolites capable of releasing hydrogen cyanide upon enzymatic hydrolysis[1].
The compound is also found in other plant species, including European holly (llex aquifolium)
and various species of the genus Tiquilia[2]. Chemically, it consists of a glucose sugar moiety
linked to an a,B-unsaturated nitrile aglycone[?2].

While Menispermum dauricum is a rich source of diverse isoquinoline alkaloids with various
documented pharmacological activities, Menisdaurin represents a less-studied component of
this plant's chemical profile[3][4][5][6].
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Physicochemical Properties of Menisdaurin

Menisdaurin presents as colorless crystalline platelets with a defined melting point. A summary
of its key physicochemical properties is provided in the table below.

Property Value Source
Molecular Formula C14H19NO7 [2]
Molar Mass 313.3 g-mol—? [2]
Melting Point 175-176 °C [2]
Appearance Colorless crystalline platelets [2]
CAS Number 67765-58-6 [2]

Experimental Protocols

While the original 1978 isolation protocol by Takahashi et al. is not readily available in detail, a
modern approach to the extraction and purification of Menisdaurin from Menispermum
dauricum can be constructed based on standard phytochemical techniques and related
literature.

Extraction and Isolation Workflow

The proposed workflow for the isolation of Menisdaurin from the dried rhizomes of
Menispermum dauricum is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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